Cas no 5356-84-3 (Vinyl tris(trimethylsiloxy)silane)

• Product Name: Vinyl tris(trimethylsiloxy)silane
• CAS No: 5356-84-3
• MF: C₁₁H₃₀O₃Si₄
• MW: 322.696107387543
• MDL: MFCD00054159
• CID: 45766
• PubChem ID: 354335036
• Update Time: 2025-11-01

Vinyl tris(trimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• Vinyl tris(trimethylsiloxy)silane
• 1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy]-3-vinyltrisiloxane
• ethenyl-tris(trimethylsilyloxy)silane
• 1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)-3-vinyltrisiloxane
• Vinyltris(trimethylsiloxy)silane ([Tris(trimethylsiloxy)silyl]ethylene
• Vinyltris(trimethylsilyloxy)silane
• Tris(trimethylsiloxy)(vinyl)silane
• 1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy)-3-vinyltrisiloxane
• Triisopropylsilyl acrylate
• FT-0635643
• SY234854
• Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)-
• EINECS 226-342-2
• 5356-84-3
• H1613
• Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• Vinyltris(trimethylsiloxy)silane
• Vinyl-tris(trimethylsiloxy)-silan
• Vinyl tris(trimethylsiloxy) silane
• Tris(trimethylsiloxy)(vinyl)silane, 97%
• A829667
• MFCD00054159
• AKOS024462707
• NS00043511
• D91053
• 4-ethenyl-2,2,6,6-tetramethyl-4-[(trimethylsilyl)oxy]-3,5-dioxa-2,4,6-trisilaheptane
• SCHEMBL247801
• DTXSID50884150
• C11H30O3Si4
• BS-49284
• Tris(trimethylsiloxy)(vinyl)silane, >=97.0% (GC)
• CS-0186279
• DB-052361
• CHEFFAKKAFRMHG-UHFFFAOYSA-N
• s22170

• MDL： MFCD00054159
• Inchi： 1S/C11H30O3Si4/c1-11-18(12-15(2,3)4,13-16(5,6)7)14-17(8,9)10/h11H,1H2,2-10H3
• InChI Key： CHEFFAKKAFRMHG-UHFFFAOYSA-N
• SMILES： [Si](C=C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 322.12700
• Monoisotopic Mass: 322.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Straw colored liquid
• Density: 0.861 g/mL at 25 °C(lit.)
• Boiling Point: 88°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.395(lit.)
  n20/D 1.395
• Water Partition Coefficient: Insoluble
• PSA: 27.69000
• LogP: 4.20500
• Solubility: Insoluble in water

Vinyl tris(trimethylsiloxy)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39; S16
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3.2
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Vinyl tris(trimethylsiloxy)silane

Vinyl tris(trimethylsiloxy)silane (CAS No. 5356-84-3): An Overview and Applications in Chemical and Pharmaceutical Research

Vinyl tris(trimethylsiloxy)silane (VTMS), with the CAS number 5356-84-3, is a versatile organosilicon compound that has gained significant attention in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a vinyl group with three trimethylsiloxy groups, making it highly reactive and useful in a wide range of applications.

The chemical formula of Vinyl tris(trimethylsiloxy)silane is C₉H₂₂OSi₄. It is a colorless liquid with a boiling point of approximately 170°C and a molecular weight of 206.47 g/mol. The compound's reactivity stems from the presence of the vinyl group, which can undergo various chemical reactions such as hydrosilylation, addition to unsaturated compounds, and polymerization. The trimethylsiloxy groups provide additional stability and reactivity, making VTMS an ideal precursor for the synthesis of more complex silicon-based materials.

In recent years, Vinyl tris(trimethylsiloxy)silane has been extensively studied for its applications in the synthesis of functional polymers and coatings. One notable application is in the development of silicone-based coatings, where VTMS serves as a cross-linking agent to enhance the mechanical properties and durability of the coatings. These coatings are widely used in industries such as automotive, aerospace, and electronics due to their excellent resistance to heat, chemicals, and UV radiation.

Beyond its use in coatings, Vinyl tris(trimethylsiloxy)silane has also found applications in the field of drug delivery systems. Researchers have explored the use of VTMS in the synthesis of biodegradable polymers that can be used to encapsulate and deliver drugs to specific sites within the body. The unique properties of VTMS, such as its ability to form stable complexes with various functional groups, make it an attractive candidate for this purpose. For example, a recent study published in the Journal of Controlled Release demonstrated that VTMS-based polymers could effectively encapsulate and release anticancer drugs, showing promising results in both in vitro and in vivo studies.

In addition to its applications in drug delivery, Vinyl tris(trimethylsiloxy)silane has been investigated for its potential use in tissue engineering. The compound's ability to form stable hydrogels through cross-linking reactions has led to its use in the development of scaffolds for tissue regeneration. These scaffolds provide a supportive matrix for cell growth and differentiation, making them valuable tools in regenerative medicine. A study published in Biomaterials highlighted the use of VTMS-based hydrogels for bone tissue engineering, demonstrating their ability to promote osteogenic differentiation and mineralization.

The environmental impact of Vinyl tris(trimethylsiloxy)silane is another area of active research. While VTMS itself is not considered harmful under normal conditions, its degradation products and potential environmental fate are subjects of ongoing investigation. Studies have shown that VTMS can degrade into less reactive compounds under certain conditions, but more research is needed to fully understand its long-term environmental impact. This information is crucial for ensuring the safe and sustainable use of VTMS in various applications.

In conclusion, Vinyl tris(trimethylsiloxy)silane (CAS No. 5356-84-3) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure makes it an ideal precursor for the synthesis of functional polymers, coatings, drug delivery systems, and tissue engineering scaffolds. Ongoing research continues to uncover new applications and improve our understanding of its properties and environmental impact. As such, VTMS remains an important compound for scientists and researchers working at the intersection of chemistry and biology.